Cas no 924869-15-8 (Methyl 3-bromo-1-(cyanomethyl)-1H-indole-2-carboxylate)

• Product Name: Methyl 3-bromo-1-(cyanomethyl)-1H-indole-2-carboxylate
• CAS No: 924869-15-8
• MF: C₁₂H₉BrN₂O₂
• MW: 293.116061925888
• MDL: MFCD08444032
• CID: 3143211
• PubChem ID: 18526128
• Update Time: 2025-04-21

Methyl 3-bromo-1-(cyanomethyl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-1-(cyanomethyl)-1H-indole-2-carboxylate
• methyl 3-bromo-1-(cyanomethyl)indole-2-carboxylate
• EA-0841
• AKOS005072343
• 924869-15-8
• CS-0330271
• MFCD08444032

• MDL： MFCD08444032
• Inchi： 1S/C12H9BrN2O2/c1-17-12(16)11-10(13)8-4-2-3-5-9(8)15(11)7-6-14/h2-5H,7H2,1H3
• InChI Key： KYHSJAFLJLCAMD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N(CC#N)C2C=CC=CC=21

Computed Properties

• Exact Mass: 291.98474Da
• Monoisotopic Mass: 291.98474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Melting Point: 170-172°C

Methyl 3-bromo-1-(cyanomethyl)-1H-indole-2-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds